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Introduction

Carnitine and its acyl esters, collectively known as acylcarnitines, are crucial molecules in

cellular energy metabolism.[1][2] Their primary function is to facilitate the transport of long-

chain fatty acids from the cytoplasm into the mitochondrial matrix for β-oxidation, a key energy-

generating process.[3][4] The analysis of carnitine and acylcarnitine profiles in biological

matrices such as plasma, serum, and dried blood spots is a vital diagnostic tool for identifying

inborn errors of metabolism, including fatty acid oxidation disorders and organic acidemias.[1]

[5] Furthermore, alterations in acylcarnitine levels have been implicated as potential biomarkers

in a range of complex diseases, such as type 2 diabetes and cardiovascular conditions.[6][7]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard

for the quantification of carnitine and acylcarnitines due to its high sensitivity, specificity, and

throughput.[8][9] This application note provides a detailed protocol for the analysis of these

compounds, including sample preparation, LC-MS/MS parameters, and data analysis.

Biochemical Pathways
Carnitine Biosynthesis
L-carnitine is endogenously synthesized from the essential amino acids lysine and methionine,

primarily in the liver and kidneys.[10][11] The biosynthetic pathway involves a series of
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enzymatic reactions, starting with the methylation of a lysine residue within a protein to form

trimethyllysine.[12][13] This is followed by four key enzymatic steps to produce carnitine.[14]
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Caption: Carnitine Biosynthesis Pathway.

Fatty Acid Oxidation and the Carnitine Shuttle
The carnitine shuttle system is essential for transporting long-chain fatty acids into the

mitochondria for β-oxidation.[4] This process involves three key enzymes: carnitine

palmitoyltransferase I (CPT-I), carnitine-acylcarnitine translocase (CACT), and carnitine

palmitoyltransferase II (CPT-II).[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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